Cas no 2227661-75-6 (rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227661-75-6
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 5891383
• PubChem ID: 165646633
• Update Time: 2025-07-20

rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• 2227661-75-6
• EN300-1998052
• rac-[(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C13H18FN/c1-8-5-4-6-9(12(8)14)11-10(7-15)13(11,2)3/h4-6,10-11H,7,15H2,1-3H3/t10-,11-/m1/s1
• InChI Key： RKIUDYFNWHDKDD-GHMZBOCLSA-N
• SMILES： FC1C(C)=CC=CC=1[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 207.142327740g/mol
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227661-75-6)

The compound rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227661-75-6) is a structurally unique cyclopropylmethanamine derivative that has garnered significant interest in pharmaceutical and chemical research. Its intricate molecular architecture, featuring a fluorinated aromatic ring and a dimethylcyclopropyl moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly intrigued by its potential as a chiral building block in asymmetric synthesis, a topic frequently searched in academic and industrial circles.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in modern drug development. The presence of a fluoro group at the 2-position of the phenyl ring in rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine aligns with this trend, as evidenced by the growing number of patents and publications exploring similar structures. This compound’s stereochemical complexity also makes it a subject of interest for studies on enantioselective catalysis, a hot topic in organic chemistry forums and AI-driven research platforms.

From a synthetic perspective, the cyclopropylmethanamine core of this compound is notable for its rigidity and conformational constraints, which can influence binding affinity in biological systems. These properties are often discussed in the context of fragment-based drug design, a methodology gaining traction in virtual screening and computational chemistry. Users frequently search for terms like "cyclopropyl amines in medicinal chemistry" or "fluorinated chiral intermediates," reflecting the relevance of this compound to cutting-edge research.

Another area of interest is the compound’s potential role in central nervous system (CNS) drug development. The amine functionality and lipophilic aromatic system are common features in molecules targeting neurotransmitter receptors, a fact underscored by the rise in searches for "CNS-active fluorinated compounds." While specific biological data for this compound may be limited, its structural analogs have shown promise in preclinical studies, fueling further exploration.

Environmental and regulatory considerations are also critical when discussing rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine. The fluoroalkyl group raises questions about biodegradability and ecological impact, topics frequently queried in sustainability-focused research. As the chemical industry shifts toward greener alternatives, understanding the environmental footprint of such compounds becomes paramount.

In summary, rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227661-75-6) represents a fascinating intersection of structural novelty, synthetic utility, and potential therapeutic relevance. Its study aligns with broader trends in fluorine chemistry, chiral synthesis, and drug design, making it a compelling subject for researchers and industry professionals alike.